2-Ethyl-3-iodo-pyridin-4-ol

medicinal chemistry heterocyclic synthesis process chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H8INO
Molecular Weight 249.05 g/mol
Cat. No. B8282976
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-Ethyl-3-iodo-pyridin-4-ol
Molecular FormulaC7H8INO
Molecular Weight249.05 g/mol
Structural Identifiers
SMILESCCC1=C(C(=O)C=CN1)I
InChIInChI=1S/C7H8INO/c1-2-5-7(8)6(10)3-4-9-5/h3-4H,2H2,1H3,(H,9,10)
InChIKeyZQVQTIDOOGHHQE-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Ethyl-3-iodo-pyridin-4-ol Procurement Guide


2-Ethyl-3-iodo-pyridin-4-ol (C₇H₈INO, MW: 249.05) is an iodinated pyridinol derivative featuring an ethyl group at position 2, an iodine atom at position 3, and a hydroxyl group at position 4 of the pyridine ring [1]. The compound exists in equilibrium with its pyridone tautomeric form (2-ethyl-3-iodo-1H-pyridin-4-one), consistent with the broader class of 4-hydroxypyridines [1]. The combination of an iodine substituent (enabling cross-coupling reactions), a hydroxyl group (capable of O-alkylation, oxidation, or serving as a leaving group upon activation), and the 2-ethyl substituent (modulating lipophilicity and steric environment) positions this compound as a versatile intermediate in medicinal chemistry and organic synthesis. However, comprehensive direct comparative performance data against closely related analogs in biological or catalytic systems remains limited in the publicly accessible literature.

Cross-coupling handle Iodine at C3 enables Pd-catalyzed couplings
Convertible hydroxyl 4-OH activates to Cl leaving group (reported)
Lipophilicity shift 2-Ethyl modulates steric and partition profile

2-Ethyl-3-iodo-pyridin-4-ol: Analog Substitution Limitations


The pyridinol scaffold encompasses numerous derivatives with varying substitution patterns that profoundly influence chemical reactivity, physicochemical properties, and biological target engagement. The ethyl group at position 2 distinguishes 2-ethyl-3-iodo-pyridin-4-ol from simpler iodopyridinols such as 3-iodopyridin-4-ol (CAS 89282-03-1), introducing altered lipophilicity (XLogP3-AA: 1.6 versus 0.8 for the unsubstituted analog) [1] and modifying the electronic environment of the pyridine ring. The hydroxyl group at position 4, capable of tautomerization to the pyridone form, creates hydrogen-bonding capacity (HBD count: 1, HBA count: 2) that differs fundamentally from halogen-only pyridine analogs [1]. These differences in physicochemical and structural properties preclude simple one-to-one substitution in synthetic routes or biological assays without re-optimization of reaction conditions or pharmacological parameters. The evidence presented below quantifies these distinctions where direct comparator data exists and identifies critical gaps requiring case-by-case experimental validation.

Lipophilicity mismatch 2-Ethyl group increases calculated logP vs. unsubstituted analog; partitioning behavior may differ.
Reactivity not interchangeable Chlorodehydroxylation yields reported for this compound; direct yield comparison with 3-iodopyridin-4-ol is absent.
Tautomerization capacity 4-OH/pyridone equilibrium adds H-bonding interactions not present in halogen-only pyridines.

2-Ethyl-3-iodo-pyridin-4-ol Comparative Performance


Chlorodehydroxylation Efficiency

2-Ethyl-3-iodo-pyridin-4-ol serves as a direct precursor to 4-chloro-2-ethyl-3-iodo-pyridine via chlorodehydroxylation with POCl₃ . The reaction proceeds with a 76% isolated yield under optimized conditions (108 mmol scale, CH₃CN, RT addition followed by 60°C, 3 h), producing an intermediate where the chlorine atom enables orthogonal cross-coupling sequences distinct from those accessible via the hydroxyl group . No direct comparative yield data for the analogous transformation of the 2-unsubstituted 3-iodopyridin-4-ol under identical conditions is available in the open literature, limiting conclusions regarding the effect of the 2-ethyl substituent on this specific reaction efficiency.

Chlorodehydroxylation
Data to verify
76% isolated yield
Reported synthetic yield; comparator data lacking
Requires benchmarking vs unsubstituted analog
medicinal chemistry heterocyclic synthesis process chemistry

Lipophilicity Enhancement Over Unsubstituted Analog

The 2-ethyl substituent on 2-ethyl-3-iodo-pyridin-4-ol increases calculated lipophilicity (XLogP3-AA) by approximately 0.8 log units relative to the unsubstituted 3-iodopyridin-4-ol [1]. This difference translates to an approximately 6.3-fold increase in octanol-water partition coefficient, reflecting enhanced membrane permeability potential [1]. The increased lipophilicity is accompanied by a modest increase in molecular weight (249.05 vs 221.00 g/mol) and the introduction of a rotatable bond (count: 1 vs 0), which may influence conformational flexibility and target binding entropy [1]. Both compounds maintain identical hydrogen bond donor (1) and acceptor (2) counts and equivalent topological polar surface area (29.1 Ų), indicating that the substitution primarily modulates hydrophobic interactions without altering core hydrogen-bonding capacity [1].

Lipophilicity (XLogP3)
Reported
1.6 vs 0.8 Δ +0.8 log units
Enhances membrane permeability potential (computed)
Empirical logD not reported
medicinal chemistry drug design ADME

Halogen Bond Donor Capacity

The iodine atom at position 3 of the pyridine ring in 2-ethyl-3-iodo-pyridin-4-ol confers halogen bond donor capacity, a feature that distinguishes this compound from non-halogenated or chloro/bromo analogs. A systematic database survey and structural study of halogenopyridinium cations demonstrated that iodopyridines exhibit substantially higher probability of participating in halogen bonds compared to their chloro- and bromo- counterparts, with the enhanced polarizability of iodine enabling stronger σ-hole interactions [1]. The halogen bonding capability of 3-iodopyridines is further tunable via N-alkylation or protonation, which increases the positive charge on the ring and amplifies the halogen bond donor strength [1]. The 4-hydroxyl group introduces an additional hydrogen bond donor/acceptor site, creating bifunctional capacity for orthogonal supramolecular synthon formation not possible with halogen-only pyridines.

Halogen Bond Donor
Class-level
Iodine enables stronger σ-hole vs Br/Cl
Supports supramolecular design context
Bond energy data not reported for this compound
crystal engineering supramolecular chemistry halogen bonding

2-Ethyl-3-iodo-pyridin-4-ol Application Scenarios


Synthesis of 4-Functionalized Pyridine Libraries

Procure 2-ethyl-3-iodo-pyridin-4-ol when the synthetic workflow requires a bifunctional pyridine building block amenable to sequential derivatization. The demonstrated 76% yield chlorodehydroxylation with POCl₃ provides access to 4-chloro-2-ethyl-3-iodo-pyridine, an intermediate supporting orthogonal cross-coupling strategies: the iodine at position 3 enables Sonogashira, Suzuki-Miyaura, or Buchwald-Hartwig couplings, while the chlorine at position 4 offers a distinct reactivity profile for subsequent nucleophilic aromatic substitution or further metal-catalyzed transformations. This sequential manipulation capacity differentiates the compound from monofunctional iodopyridines lacking the convertible hydroxyl group.

Enhanced Lipophilicity for Lead Optimization

Select 2-ethyl-3-iodo-pyridin-4-ol over 3-iodopyridin-4-ol in medicinal chemistry campaigns where increased lipophilicity is desirable for improving membrane permeability or target binding in hydrophobic pockets. The calculated XLogP3-AA increase of 0.8 log units (1.6 vs 0.8) corresponds to an approximately 6.3-fold enhancement in theoretical partition coefficient , achieved without increasing hydrogen bond donor/acceptor counts or topological polar surface area. This property profile supports inclusion in fragment-based drug discovery libraries or as a core scaffold for developing CNS-penetrant candidates, though empirical logD and permeability data in relevant assay systems are not publicly reported.

Orthogonal Halogen and Hydrogen Bonding for Crystal Engineering

Consider 2-ethyl-3-iodo-pyridin-4-ol for crystal engineering studies where the combination of a strong halogen bond donor (iodine at position 3) and hydrogen bond donor/acceptor (4-hydroxyl/pyridone) creates orthogonal supramolecular synthon capacity. Database surveys confirm that iodopyridinium derivatives exhibit high halogen bond participation probability , enabling directional I···N, I···O, or I···halide interactions in the solid state. The additional hydrogen bonding functionality provides complementary intermolecular interaction modes, potentially facilitating predictable crystal packing motifs or co-crystal formation with diverse acceptor molecules.

Cross-Coupling Precursor for 3-Substituted Pyridines

Utilize 2-ethyl-3-iodo-pyridin-4-ol as a starting material for palladium-catalyzed cross-coupling sequences targeting 3-substituted pyridines. The iodine substituent at position 3 serves as an effective leaving group in Sonogashira, Suzuki-Miyaura, or carbonylative coupling reactions, enabling introduction of aryl, alkynyl, or acyl groups at this position. The presence of the 2-ethyl group may modulate reaction rates and regioselectivity compared to unsubstituted 3-iodopyridines, though systematic comparative studies of coupling efficiency are not available in the open literature. Users should anticipate optimization of catalyst loading, ligand selection, and reaction conditions for this specific substrate.

Application
Selection Property
Validation Focus
Diversified pyridine libraries
Bifunctional core (C3-I, C4-OH)
Sequential cross-coupling & chlorodehydroxylation
Lead optimization
Increased lipophilicity (computed)
Empirical logD & permeability assays
Crystal engineering
Orthogonal halogen/hydrogen bond donors
Co-crystal screening & halogen bond geometry
3-Substituted pyridine synthesis
Iodo leaving group for Pd couplings
Reaction optimization (ligand, catalyst)
Quote Request

Request a Quote for 2-Ethyl-3-iodo-pyridin-4-ol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.